![molecular formula C6H7BrN2 B594308 5-Bromo-1-cyclopropyl-1H-imidazole CAS No. 1262035-61-9](/img/structure/B594308.png)
5-Bromo-1-cyclopropyl-1H-imidazole
Overview
Description
5-Bromo-1-cyclopropyl-1H-imidazole is a chemical compound with the molecular formula C6H7BrN2. It has a molecular weight of 187.05 g/mol . This compound is used for research purposes .
Synthesis Analysis
The synthesis of imidazoles, including this compound, has been a topic of recent research . One method involves the cyclization of amido-nitriles, a process that can be catalyzed by nickel . Another method involves a copper (I) chloride-mediated protocol for the synthesis of 5-bromo-2-cyclopropyl-1-methyl-1H-imidazole hydrochloride, a key building block used in the preparation of several biologically active small molecules .Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered ring containing three carbon atoms, two nitrogen atoms, and a bromine atom attached to one of the carbon atoms .Physical and Chemical Properties Analysis
This compound is a solid compound . It is highly soluble in water and other polar solvents .Scientific Research Applications
Subheading Novel Imidazole Derivatives and Their Anticancer Activities
A variety of imidazole derivatives, including 5-bromo-1-cyclopropyl-1H-imidazole, have been synthesized and evaluated for their anticancer activities. Notably, certain derivatives like 5-bromo-6-(4-chlorophenyl)-2-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole showed significant activity against leukemic cancer cell lines, highlighting their potential in cancer therapy. The structures of these compounds were confirmed through various spectroscopy methods, and some have been granted NSC codes at the National Cancer Institute (NCI), USA for further anticancer activity evaluation in full NCI 60 cell panel screenings (Noolvi et al., 2011).
Imidazole Derivatives in Drug Design
Subheading The Role of this compound in the Synthesis of Cytotoxic Compounds
Imidazole derivatives, including this compound, have been central to the design and synthesis of compounds with cytotoxic properties against a variety of human tumor cell lines. The regioselective synthesis techniques allow for the creation of 1,5-diaryl-1H-imidazoles, which have shown significant cytotoxic activity, illustrating the utility of these derivatives in the development of new anticancer drugs (Bellina et al., 2005).
Biomedical Applications and Catalysis
Subheading Biomedical Implications and Catalytic Applications of Halogenated Imidazoles
Halogenated imidazoles, a group including this compound, have been utilized in a variety of biomedical applications. For instance, the amidation of 5-bromo-1-alkylimidazole has led to the development of novel chiral imidazole nucleophilic catalysts, demonstrating the versatility of these compounds in both biomedical and catalytic fields. This suggests that these derivatives can serve as key intermediates in the synthesis of more complex molecules with potential therapeutic applications (Wang et al., 2014).
Future Directions
Imidazoles, including 5-Bromo-1-cyclopropyl-1H-imidazole, are of significant interest in the field of medicinal chemistry due to their broad range of chemical and biological properties . Future research will likely focus on the development of novel methods for the regiocontrolled synthesis of substituted imidazoles , as well as the exploration of their potential applications in various fields .
Mechanism of Action
Target of Action
5-Bromo-1-cyclopropyl-1H-imidazole is a derivative of imidazole, a five-membered heterocyclic moiety . Imidazole derivatives have been found to interact with a broad range of targets due to their versatile chemical and biological properties . .
Mode of Action
Imidazole derivatives are known for their broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities
Biochemical Pathways
Imidazole derivatives are known to affect a wide range of biochemical pathways due to their diverse biological activities .
Result of Action
Imidazole derivatives are known for their diverse biological activities, suggesting that they can have a wide range of molecular and cellular effects .
Properties
IUPAC Name |
5-bromo-1-cyclopropylimidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2/c7-6-3-8-4-9(6)5-1-2-5/h3-5H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIXZAZVJTMUAKO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C=NC=C2Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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